Cas no 79138-22-0 (6-Benzothiazolamine,N,N-dimethyl-)

6-Benzothiazolamine,N,N-dimethyl- structure
79138-22-0 structure
Product Name:6-Benzothiazolamine,N,N-dimethyl-
CAS No:79138-22-0
MF:C9H10N2S
MW:178.254100322723
CID:554276
PubChem ID:11194661
Update Time:2025-04-19

6-Benzothiazolamine,N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Benzothiazolamine,N,N-dimethyl-
    • 6-Benzothiazolamine,N,N-dimethyl-(9CI)
    • N,N-dimethyl-1,3-benzothiazol-6-amine
    • SCHEMBL926598
    • 79138-22-0
    • N,N-Dimethylbenzo[d]thiazol-6-amine
    • DTXSID20458286
    • DB-119765
    • G72031
    • Inchi: 1S/C9H10N2S/c1-11(2)7-3-4-8-9(5-7)12-6-10-8/h3-6H,1-2H3
    • InChI Key: KYIDWERKVBGXBC-UHFFFAOYSA-N
    • SMILES: S1C=NC2=CC=C(C=C12)N(C)C

Computed Properties

  • Exact Mass: 178.05646950g/mol
  • Monoisotopic Mass: 178.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 44.4Ų

6-Benzothiazolamine,N,N-dimethyl- Pricemore >>

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abcr
AB601537-250mg
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